Cas no 2172488-87-6 (1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172488-87-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5800304
• PubChem ID: 165860655
• Update Time: 2025-05-23

1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid
• 1-methyl-5-[(propoxyamino)methyl]-1H-pyrazole-3-carboxylic acid
• 2172488-87-6
• EN300-1452480

• Inchi： 1S/C9H15N3O3/c1-3-4-15-10-6-7-5-8(9(13)14)11-12(7)2/h5,10H,3-4,6H2,1-2H3,(H,13,14)
• InChI Key： ORQABSCXVLTQGE-UHFFFAOYSA-N
• SMILES： O(CCC)NCC1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172488-87-6)

1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172488-87-6) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its potential as a key player in drug discovery.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of certain enzymes involved in inflammatory pathways. Researchers have demonstrated that 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid exhibits high affinity and specificity for target enzymes, making it a valuable candidate for the treatment of chronic inflammatory diseases. In vitro and in vivo studies have confirmed its efficacy in reducing inflammatory markers, with minimal off-target effects, highlighting its therapeutic potential.

Another area of interest is the compound's application in oncology. Recent preclinical studies have explored its ability to modulate signaling pathways critical for cancer cell proliferation and survival. Preliminary results indicate that 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid can induce apoptosis in certain cancer cell lines, suggesting its utility as an adjunct therapy in combination with existing chemotherapeutic agents. Further investigations are underway to elucidate its precise mechanism of action and optimize its pharmacokinetic properties.

The synthesis of 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological studies and eventual clinical translation. Additionally, structural modifications of the compound are being explored to enhance its bioavailability and reduce potential toxicity.

In conclusion, the growing body of research on 1-methyl-5-(propoxyamino)methyl-1H-pyrazole-3-carboxylic acid underscores its versatility and potential in drug development. Its dual role as an enzyme inhibitor and a modulator of cellular signaling pathways positions it as a promising candidate for treating a range of diseases. Continued research efforts are expected to further validate its therapeutic applications and pave the way for clinical trials.